Cas no 1203707-10-1 (3-oxabicyclo[3.1.0]hexan-1-ylmethanamine)

• Product Name: 3-oxabicyclo[3.1.0]hexan-1-ylmethanamine
• CAS No: 1203707-10-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD19215629
• CID: 4562789
• PubChem ID: 55285534
• Update Time: 2025-05-26

3-oxabicyclo[3.1.0]hexan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-oxabicyclo[3.1.0]hexan-1-yl)methanamine
• 3-Oxabicyclo[3.1.0]hexane-1-methanamine
• 3-oxabicyclo[3.1.0]hexan-1-ylmethanamine

• MDL： MFCD19215629
• Inchi： 1S/C6H11NO/c7-3-6-1-5(6)2-8-4-6/h5H,1-4,7H2
• InChI Key： GFWCRAOJLDHNKN-UHFFFAOYSA-N
• SMILES： C12(CN)C(C1)COC2

Additional information on 3-oxabicyclo[3.1.0]hexan-1-ylmethanamine

Comprehensive Overview of 3-oxabicyclo[3.1.0]hexan-1-ylmethanamine (CAS No. 1203707-10-1)

3-oxabicyclo[3.1.0]hexan-1-ylmethanamine (CAS No. 1203707-10-1) is a bicyclic organic compound featuring a unique oxabicyclo scaffold, which has garnered significant interest in pharmaceutical and agrochemical research. Its molecular structure combines an oxirane (epoxide) ring fused with a cyclopropane moiety, offering a versatile platform for synthetic modifications. The presence of a methanamine functional group further enhances its utility as a building block for bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and inflammatory pathways, aligning with current trends in precision medicine.

The compound's 3D molecular geometry and stereochemical properties make it a valuable candidate for structure-activity relationship (SAR) studies. Recent publications highlight its role in designing GABA receptor modulators and enzyme inhibitors, addressing growing demand for novel neurotherapeutics. Its low molecular weight (C6H11NO) and balanced lipophilicity (LogP ~0.5) contribute to favorable drug-likeness metrics, a hot topic in AI-driven drug design platforms. Computational chemists frequently include this scaffold in virtual screening libraries due to its privileged structure characteristics.

From a synthetic chemistry perspective, 3-oxabicyclo[3.1.0]hexan-1-ylmethanamine serves as a key intermediate for asymmetric catalysis applications. Its strained ring system enables interesting ring-opening reactions, a subject of numerous mechanistic studies in top-tier journals. The compound's stability under physiological conditions (pH 7.4) has prompted investigations into prodrug development, particularly for blood-brain barrier penetration – a recurring challenge in CNS drug delivery research.

Analytical characterization of CAS 1203707-10-1 typically involves HPLC-MS (retention time ~4.2 min in reverse-phase) and NMR spectroscopy (distinctive signals at δ 2.7-3.1 ppm for oxirane protons). These quality control protocols are crucial given the compound's application in GMP-compliant synthesis. Recent advancements in continuous flow chemistry have improved its production scalability, reducing byproducts compared to traditional batch methods – a significant development for green chemistry initiatives.

In material science, derivatives of 3-oxabicyclo[3.1.0]hexan-1-ylmethanamine demonstrate potential for polymeric cross-linking due to their dual reactivity (amine + epoxide). This aligns with industry focus on smart materials and self-healing polymers. Patent analyses reveal growing IP activity around this scaffold, particularly in biodegradable coatings and electronic encapsulation technologies – sectors experiencing >15% annual growth according to market reports.

The safety profile of 1203707-10-1 has been documented in several in vitro toxicology screenings, showing favorable results in AMES tests and hERG inhibition assays. These data support its inclusion in lead optimization pipelines without significant toxicity flags. However, researchers emphasize the need for thorough metabolic stability evaluations, as the oxirane ring may undergo glutathione conjugation in hepatic systems – a consideration for ADME prediction models.

Emerging applications in bioconjugation chemistry leverage the compound's primary amine for protein labeling and antibody-drug conjugate (ADC) linker development. This positions 3-oxabicyclo[3.1.0]hexan-1-ylmethanamine at the intersection of chemical biology and therapeutic antibodies, two rapidly expanding fields. Its compatibility with click chemistry protocols (e.g., CuAAC with azides) further enhances its utility in high-throughput screening platforms.

From a commercial standpoint, CAS 1203707-10-1 is available through specialty chemical suppliers with >98% purity, typically priced at $250-$400/g for research quantities. The compound's supply chain stability has improved since 2020, with multiple GMP-certified manufacturers now offering kilogram-scale quantities – addressing previous concerns about pharmaceutical ingredient sourcing during global disruptions.

Future research directions may explore the scaffold's potential in RNA-targeting therapeutics and proteolysis-targeting chimeras (PROTACs), areas receiving substantial venture funding. The bicyclic system's conformational rigidity could prove valuable for molecular glue development, particularly in protein-protein interaction modulation – a frontier in undruggable target research.